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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553946

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trisulfo-Cy5-Alkyne is a highly water-soluble, bright, and photostable fluorescent probe well-
suited for the labeling of azide-modified biomolecules.[1][2] Its far-red fluorescence minimizes
background autofluorescence from cellular components, making it an excellent choice for a
variety of applications, including fluorescence microscopy, flow cytometry, and in-vivo imaging.
The alkyne group on the Trisulfo-Cy5 molecule enables its covalent attachment to azide-
modified biomolecules via a highly specific and efficient bioorthogonal reaction known as the
Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click chemistry".
[3][4] This reaction is characterized by its high yield, specificity, and biocompatibility, as the
azide and alkyne functionalities are absent in most biological systems.[3][5]

These application notes provide detailed protocols for the use of Trisulfo-Cy5-Alkyne in
labeling various azide-modified biomolecules, including proteins and nucleic acids.

Physicochemical and Spectroscopic Properties

A clear understanding of the properties of Trisulfo-Cy5-Alkyne is crucial for its effective use.
The trisulfonation of the cyanine dye core significantly enhances its water solubility, which is
advantageous for labeling reactions in aqueous buffers without the need for organic co-
solvents.
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Property Value Reference
Molecular Weight 788 g/mol [6]
Excitation Maximum (Aex) ~647 nm [6]
Emission Maximum (Aem) ~670 nm [6]
Extinction Coefficient ~250,000 cm~—tM—1 [6]
Solubility Water, DMSO, DMF [6]
Storage -20°C, protect from light [6]

Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)

The labeling of azide-modified biomolecules with Trisulfo-Cy5-Alkyne is achieved through the
CUAAC reaction. This reaction involves the formation of a stable triazole linkage between the
terminal alkyne of the dye and the azide group on the biomolecule, catalyzed by Cu(l) ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

